Cas no 22347-29-1 (1-(4-Bromophenyl)-4,5-dihydro-1H-1,2,3,4-tetrazole-5-thione)

• Product Name: 1-(4-Bromophenyl)-4,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
• CAS No: 22347-29-1
• MF: C₇H₅BrN₄S
• MW: 257.110398054123
• MDL: MFCD11174906
• CID: 250751
• PubChem ID: 926139
• Update Time: 2025-04-19

1-(4-Bromophenyl)-4,5-dihydro-1H-1,2,3,4-tetrazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione,1-(4-bromophenyl)-1,2-dihydro-
• 1-(4-bromophenyl)-2H-tetrazole-5-thione
• SCHEMBL9557286
• Br Fmt
• 1-(4-Bromophenyl)-1,4-dihydro-5H-tetrazole-5-thione
• 22347-29-1
• EN300-132443
• 1-bromphenyl-5-mercapto-1,2,3,4-tetrazole
• 1-Bpmt
• 1-(4-bromophenyl)-4,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
• MFCD09538257
• W19066
• 1-(4-Bromophenyl)-5-mercapto-1,2,3,4-tetrazole
• DTXSID50176880
• AKOS008967785
• 5H-Tetrazole-5-thione, 1-(4-bromophenyl)-1,2-dihydro-
• AS-67040
• 1-(4-bromophenyl)-1H-tetrazole-5-thiol
• 1-(4-bromophenyl)-1H-1,2,3,4-tetrazole-5-thiol
• SY157195
• AKOS000347323
• 1-(4-Bromophenyl)-4,5-dihydro-1H-1,2,3,4-tetrazole-5-thione

• MDL： MFCD11174906
• Inchi： 1S/C7H5BrN4S/c8-5-1-3-6(4-2-5)12-7(13)9-10-11-12/h1-4H,(H,9,11,13)
• InChI Key： YJRIGYBILBNKPH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(N=NN1)=S

Computed Properties

• Exact Mass: 255.941829
• Monoisotopic Mass: 255.941829
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 3.5

Experimental Properties

• Density: 1.91
• Boiling Point: 311.4°Cat760mmHg
• Flash Point: 142.1°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives